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Compound of Interest

Compound Name: Boc-4-acetyl-L-phenylalanine

Cat. No.: B581905

For Researchers, Scientists, and Drug Development Professionals

Introduction

Boc-4-acetyl-L-phenylalanine is a synthetically modified, non-proteinogenic amino acid. As a
derivative of the essential amino acid L-phenylalanine, it possesses a unique chemical
structure characterized by a tert-butyloxycarbonyl (Boc) protecting group on the a-amino group
and an acetyl group at the para-position of the phenyl ring. This strategic functionalization
makes it a valuable building block in peptide synthesis and drug discovery. The Boc group
provides a stable yet readily cleavable protecting element for the amine, essential for
controlled, stepwise peptide elongation. The acetyl moiety on the phenyl ring introduces a keto
group, which can serve as a versatile chemical handle for various bioconjugation strategies, for
studying protein-protein interactions, or for designing novel therapeutic agents. This guide
provides a comprehensive overview of the available technical data, synthesis protocols, and
potential applications of Boc-4-acetyl-L-phenylalanine and its closely related analogs.

Physicochemical Properties

While specific experimental data for Boc-4-acetyl-L-phenylalanine is not readily available in
the public domain, the properties of its corresponding D-isomer, the related Boc-4-(acetyl-
amino)-L-phenylalanine, and the unprotected 4-acetyl-L-phenylalanine provide valuable
insights.

Table 1: Physicochemical Data of Boc-4-acetyl-D-phenylalanine[1]
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Property Value

Synonyms Boc-D-Phe(4-Ac)-.OI-|., (R).-Boc-2-amino-3-(4-
acetylphenyl)propionic acid

CAS Number 1212921-46-4

Molecular Formula C16H21NOs

Molecular Weight 307.34 g/mol

Appearance Pale yellow solid

Purity =>99% (HPLC)

Storage Conditions

2-8°C

Table 2: Physicochemical Data of Boc-4-(acetyl-amino)-L-phenylalanine[2]

Property Value

Synonyms Boc-L-Phe(4-NHACc)-OH, Boc-Phe(4-NHAc)-OH
CAS Number 114117-42-9

Molecular Formula C16H22N20s5

Molecular Weight 322.36 g/mol

Appearance Off-white powder

Purity > 98% (HPLC)

Optical Rotation

[a]D?5 = +23.7 + 2° (c=2.64 in MeOH)

Storage Conditions

0-8°C

Table 3: Physicochemical Data of 4-Acetyl-L-phenylalanine[3]
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Property Value

p-acetyl-L-phenylalanine, (2S)-3-(4-

Synonyms acetylphenyl)-2-aminopropanoic acid
CAS Number 122555-04-8

Molecular Formula C11H13NOs

Molecular Weight 207.23 g/mol

XLogP3-AA -14

Exact Mass 207.08954328 Da

Synthesis and Experimental Protocols

The synthesis of Boc-4-acetyl-L-phenylalanine can be conceptually approached in two main
stages: the synthesis of the core amino acid, 4-acetyl-L-phenylalanine, followed by the
protection of the a-amino group with a Boc moiety.

Protocol 1: General Procedure for Boc Protection of an
Amino Acid

This protocol is a generalized procedure for the N-terminal protection of an amino acid using di-
tert-butyl dicarbonate (Boc anhydride).[4][5]

Materials:

4-acetyl-L-phenylalanine

» Di-tert-butyl dicarbonate ((Boc)z20)

e Sodium hydroxide (NaOH) or Triethylamine (TEA)
e Solvent (e.g., 1,4-dioxane/water, THF, or DCM)

e Hydrochloric acid (HCI) for acidification

o Ethyl acetate or other suitable organic solvent for extraction
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e Brine
e Anhydrous sodium sulfate or magnesium sulfate
Procedure:

o Dissolve 4-acetyl-L-phenylalanine in the chosen solvent system (e.g., a mixture of 1,4-
dioxane and water).

e Add a base such as sodium hydroxide or triethylamine to the solution to deprotonate the
amino group.

o Slowly add di-tert-butyl dicarbonate (typically 1.1-1.5 equivalents) to the reaction mixture
while stirring.

» Allow the reaction to proceed at room temperature for several hours or overnight. Monitor the
reaction progress by thin-layer chromatography (TLC).

e Once the reaction is complete, remove the organic solvent under reduced pressure.

 Acidify the aqueous residue to a pH of approximately 2-3 with a dilute solution of
hydrochloric acid.

o Extract the product into an organic solvent such as ethyl acetate.

e Wash the organic layer with brine, dry over anhydrous sodium sulfate or magnesium sulfate,
and filter.

o Evaporate the solvent under reduced pressure to yield the crude Boc-4-acetyl-L-
phenylalanine.

e The product can be further purified by column chromatography on silica gel if necessary.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b581905?utm_src=pdf-body
https://www.benchchem.com/product/b581905?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b581905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

Synthesis of Boc-4-acetyl-L-phenylalanine
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Incorporation of Boc-4-acetyl-L-phenylalanine in SPPS

szzp,t\'fg arﬁ?L:]SD Goc-4—acetyl-L-phenylalanina

Coupling
(HBTU/DIPEA in DMF)

Wash
(DMF, DCM)

Boc Deprotection
(TFA in DCM)

:

Neutralization
(DIPEA in DCM)

Wash
(DMF, DCM)
Couple next
Boc-amino acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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